4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]piperidine

• IUPAC Name: 1-[4-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]-2-methyl-3-pyrazol-1-ylpropan-1-one
• InChI: InChI=1S/C19H27N5O/c1-15(13-24-9-2-7-21-24)19(25)22-10-5-17(6-11-22)18-20-8-12-23(18)14-16-3-4-16/h2,7-9,12,15-17H,3-6,10-11,13-14H2,1H3
• InChI Key: PJVFINURGWKDSL-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)C(=O)N2CCC(CC2)C3=NC=CN3CC4CC4
• Molecular Formula: C19H27N5O
• Molecular Weight: 341.5 g/mol

Description

Introduction The compound of interest is a chemically synthesized molecule incorporating elements such as imidazole, pyrazole, and piperidine. It belongs to a class of compounds that are often studied for their diverse chemical and physical properties.

Synthesis Analysis The synthesis of related compounds typically involves multi-step chemical processes. For example, a three-step synthesis involving nucleophilic aromatic substitution, hydrogenation, and iodination has been reported for similar piperidine derivatives (Fussell et al., 2012). Additionally, a one-step synthesis method has been developed for substituted spiropiperidine derivatives, demonstrating the versatility of synthesis techniques in this chemical domain (Shestopalov et al., 2002).

Molecular Structure Analysis Structural analysis of similar compounds reveals diverse molecular conformations and interactions. For instance, a study on a related compound, 7-chloro-5-cyclopropyl-9-methyl-10-(2-piperidin-1-yl-ethyl)-5,10-dihydro-4,5,6,10-tetraaza-dibenzo[a, d] cyclohepten-11-one, demonstrated its crystalline structure, highlighting intermolecular hydrogen bonds and chair conformation of the piperidine ring (Thimmegowda et al., 2009).

Chemical Reactions and Properties The compound's reactivity can be inferred from related research. For example, cyanomethyl derivatives of imidazo[1,2-a]pyridine exhibited diverse reactivity, including nitration, bromination, and acylation (Kutrov et al., 2008).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound and its biological target. Some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The development of new imidazole derivatives with improved pharmacological properties is an active area of research. Future directions may include the design and synthesis of new imidazole derivatives, investigation of their biological activities, and development of new drugs based on these compounds.